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Compound of Interest

Compound Name:
5-Bromo-2-(2-

methoxyethoxy)pyridine

Cat. No.: B1292045 Get Quote

Analytical Characterization
Detailed analytical protocols are crucial for confirming the identity, purity, and structure of the

synthesized 5-Bromo-2-(2-methoxyethoxy)pyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol:

Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.6 mL of a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

¹H NMR Spectroscopy:

Acquire a proton NMR spectrum on a 400 MHz or higher field spectrometer.

Expected Chemical Shifts (δ):

Pyridine ring protons: Three distinct signals in the aromatic region (δ 7.0-8.5 ppm). The

proton at C6 will likely be a doublet, the proton at C4 a doublet of doublets, and the

proton at C3 a doublet.

Methoxyethoxy group protons: A singlet for the terminal methyl group (δ ~3.4 ppm) and

two triplets for the methylene groups (δ ~3.7 and ~4.4 ppm).
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¹³C NMR Spectroscopy:

Acquire a carbon-13 NMR spectrum.

Expected Chemical Shifts (δ): Signals for the five pyridine ring carbons and three carbons

of the methoxyethoxy side chain will be observed. The carbon attached to the bromine

(C5) will be significantly shifted.

Mass Spectrometry (MS)
Protocol:

Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent like

methanol or acetonitrile.

Analysis: Analyze using Electrospray Ionization (ESI) or Gas Chromatography-Mass

Spectrometry (GC-MS).

Expected Results: The mass spectrum should show a molecular ion peak [M+H]⁺ at m/z

232.0 and 234.0 with approximately equal intensity. This characteristic isotopic pattern is due

to the presence of the bromine atom (⁷⁹Br and ⁸¹Br isotopes).

Infrared (IR) Spectroscopy
Protocol:

Sample Preparation: The analysis can be performed on a neat liquid sample using a KBr

plate or with a solid sample dispersed in a KBr pellet.

Analysis: Record the spectrum over the range of 4000-400 cm⁻¹.

Expected Absorption Bands:

~3100-3000 cm⁻¹: C-H stretching of the aromatic pyridine ring.

~2950-2850 cm⁻¹: C-H stretching of the aliphatic methoxyethoxy group.

~1600-1450 cm⁻¹: C=C and C=N stretching vibrations of the pyridine ring.
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~1250-1050 cm⁻¹: C-O stretching of the ether linkages.

~800-600 cm⁻¹: C-Br stretching.

Visualizations: Synthesis Workflow
The following diagram illustrates the proposed synthetic workflow for 5-Bromo-2-(2-
methoxyethoxy)pyridine.
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Caption: Proposed synthesis workflow for 5-Bromo-2-(2-methoxyethoxy)pyridine.
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Biological Activity and Signaling Pathway
While specific studies on 5-Bromo-2-(2-methoxyethoxy)pyridine are limited, it has been

suggested to possess anticancer activity by inducing apoptosis. The mechanism is thought to

involve interactions with the Bcl-2 family of proteins, which are key regulators of the intrinsic

apoptotic pathway.

Potential Apoptotic Signaling Pathway
The diagram below illustrates a potential mechanism by which a pyridine derivative like 5-
Bromo-2-(2-methoxyethoxy)pyridine could induce apoptosis.
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Caption: Potential intrinsic apoptosis pathway induced by 5-Bromo-2-(2-
methoxyethoxy)pyridine.

To cite this document: BenchChem. [5-Bromo-2-(2-methoxyethoxy)pyridine CAS number].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292045#5-bromo-2-2-methoxyethoxy-pyridine-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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